Cas no 2229526-47-8 (methyl 4-(but-3-yn-1-yl)-1,2,5-trimethyl-1H-pyrrole-3-carboxylate)

• Product Name: methyl 4-(but-3-yn-1-yl)-1,2,5-trimethyl-1H-pyrrole-3-carboxylate
• CAS No: 2229526-47-8
• MF: C₁₃H₁₇NO₂
• MW: 219.279583692551
• CID: 5759089
• PubChem ID: 165971808
• Update Time: 2025-05-23

methyl 4-(but-3-yn-1-yl)-1,2,5-trimethyl-1H-pyrrole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-1740150
• 2229526-47-8
• methyl 4-(but-3-yn-1-yl)-1,2,5-trimethyl-1H-pyrrole-3-carboxylate

• Inchi： 1S/C13H17NO2/c1-6-7-8-11-9(2)14(4)10(3)12(11)13(15)16-5/h1H,7-8H2,2-5H3
• InChI Key： AMYLUHTVDDGXBS-UHFFFAOYSA-N
• SMILES： O(C)C(C1=C(C)N(C)C(C)=C1CCC#C)=O

Computed Properties

• Exact Mass: 219.125928785g/mol
• Monoisotopic Mass: 219.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 31.2Ų

Additional information on methyl 4-(but-3-yn-1-yl)-1,2,5-trimethyl-1H-pyrrole-3-carboxylate

Methyl 4-(But-3-Yn-1-Yl)-1,2,5-TriMethyl-1H-Pyrrole-3-Carboxylate: A Comprehensive Overview

Methyl 4-(but-3-yn-1-yl)-1,2,5-trimethyl-1H-pyrrole-3-carboxylate, identified by the CAS registry number 2229526-47-8, is a complex organic compound with a unique chemical structure that has garnered attention in various scientific domains. This compound belongs to the class of pyrrole derivatives, which are known for their versatility and wide-ranging applications in fields such as pharmacology, materials science, and organic synthesis. The molecule's structure features a pyrrole ring substituted with multiple methyl groups and an alkyne moiety, making it a valuable compound for exploring novel chemical reactions and potential bioactive properties.

The synthesis of methyl 4-(but-3-yne yl)-1,2,5-trimethyl-pyrrole carboxylate involves advanced organic chemistry techniques. Researchers have employed methods such as Suzuki coupling and other cross-coupling reactions to construct the alkyne-containing pyrrole derivatives. These methods not only ensure high yields but also provide precise control over the stereochemistry and functional group placement. Recent studies have highlighted the importance of such compounds in click chemistry, where the alkyne moiety can undergo rapid and efficient cycloaddition reactions to form stable heterocyclic structures.

One of the most promising applications of this compound lies in its potential as a precursor for drug development. Pyrrole derivatives are well-documented for their ability to modulate various biological pathways, including anti-inflammatory and anticancer activities. Recent research has focused on evaluating the bioavailability and pharmacokinetics of this compound in preclinical models. For instance, studies have shown that the methyl ester group enhances solubility and stability in physiological conditions, making it a favorable candidate for drug delivery systems.

In addition to its pharmacological applications, methyl 4-(but-3-yne yl)-1,2,5-trimethyl-pyrrole carboxylate has shown potential in materials science. The alkyne group can be utilized to create cross-linked polymer networks with improved mechanical properties. Researchers have explored its use in synthesizing stimuli-responsive materials that can undergo reversible structural changes in response to external stimuli such as temperature or pH. These materials hold promise for applications in sensors, drug delivery systems, and adaptive coatings.

The unique combination of functional groups in this compound also makes it an excellent substrate for exploring novel synthetic pathways. For example, recent advancements in catalytic asymmetric synthesis have enabled the construction of enantioselective derivatives of this compound. Such enantiopure compounds are invaluable for studying chiral recognition processes in biological systems and for developing chiral catalysts in asymmetric catalysis.

From an environmental perspective, the synthesis and application of methyl 4-(but-3-yne yl)-1,2,5-trimethyl-pyrrole carboxylate have been optimized to minimize ecological impact. Green chemistry principles have been incorporated into its production processes, including the use of renewable feedstocks and energy-efficient reaction conditions. These efforts align with global initiatives to promote sustainable chemical practices while maintaining high standards of product quality.

In conclusion, methyl 4-(but-3-yne yl)-1,2,5-trimethyl-pyrrole carboxylate (CAS No: 2229526-47-8) is a multifaceted compound with significant potential across diverse scientific disciplines. Its unique chemical structure facilitates innovative applications in drug discovery, materials science, and organic synthesis. As research continues to uncover new properties and uses for this compound, it is poised to play a pivotal role in advancing modern chemistry and its practical implementations.